2-Methylpropylamine

• CAS No.: 78-81-9
• Product Name: 2-Methylpropylamine
• Molecular Formula: C4H11N; (CH3)2CHCH2NH2; C4H11N
• Molecular Weight: 73.14 g/mol
• IUPAC Name: 2-methylpropan-1-amine
• Standard InChI: InChI=1S/C4H11N/c1-4(2)3-5/h4H,3,5H2,1-2H3
• Standard InChIKey: KDSNLYIMUZNERS-UHFFFAOYSA-N
• SMILES: CC(C)CN
• Canonical SMILES: CC(C)CN
• Boiling Point: 154 to 156 °F at 760 mm Hg (NTP, 1992); 68.5 °C; 68-69 °C
• Colorform: Colorless liquid
• Density: 0.739 at 68 °F (USCG, 1999); d204 0.74; 0.724 at 25 °C/4 °C; Relative density (water = 1): 0.72; 0.731-0.737
• Flash Point: 15 °F (NTP, 1992); 15 °F (-9 °C) (closed cup); -9.0 °C c.c.
• Melting Point: -121 °F (NTP, 1992); -85.0 °C; Fp -84.6 °; -85 °C; -84.6°C
• Physical Description: Isobutylamine appears as a clear colorless liquid with a fishlike odor. Flash point 15°F. Less dense (6.1 lb / gal) than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; Colourless to yellow liquid; Fishy cheesy aroma
• Description: Isobutylamine appears as a clear colorless liquid with a fishlike odor. Flash point 15°F. Less dense (6.1 lb / gal) than water. Vapors heavier than air. Produces toxic oxides of nitrogen during combustion.; 2-Methyl-1-propylamine, also known as isobutylamine or valamine, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. 2-Methyl-1-propylamine exists as a solid, soluble (in water), and a very strong basic compound (based on its pKa). Within the cell, 2-methyl-1-propylamine is primarily located in the cytoplasm. 2-Methyl-1-propylamine is also a parent compound for other transformation products, including but not limited to, N-hydroxy-2-methylpropanamine, pipercallosine, and pipercallosidine. 2-Methyl-1-propylamine is a cheesy and fishy tasting compound that can be found in black elderberry, common grape, and french plantain. This makes 2-methyl-1-propylamine a potential biomarker for the consumption of these food products.; 2-methylpropanamine is an alkylamine having isobutyl as the alkyl group. It has been isolated from Sambucus nigra (Elderberry). It has a role as a plant metabolite. It is a conjugate base of a 2-methylpropanaminium.
• Shelf Life: Stable during shipment.
• Solubility: Very soluble (NTP, 1992); 13.67 M; 1000 mg/mL at 25 °C; Very sol in alcohol, ether; Sol in acetone, benzene; In water, 1X10+6 mg/L (miscible) at 25 °C; Solubility in water: miscible; Soluble in water; Soluble (in ethanol)
• Synonyms: Isobutylamine; 1-Amino-2-methylpropane; 2-Methyl-1-aminopropane; 2-Methyl-1-propanamine; 2-Methylpropanamine; 2-Methylpropylamine; 3-Methyl-2-propylamine; Monoisobutylamine; NSC 8028; Valamine; i-Butylamine; iso-Butylamine
• Vapor Density: 2.5 (NTP, 1992) (Relative to Air); 2.5 (Air = 1); Relative vapor density (air = 1): 2.5
• Vapor Pressure: 100 mm Hg at 65.8 °F (NTP, 1992); 138.01 mmHg; 138 mm Hg at 25 °C; Vapor pressure, kPa at 18.8 °C: 13.3
• PubChem Compound: 6558
• Last Modified: Nov 11 2021